Cas no 2925-21-5 (5-(Trifluoromethyl)-2H-Tetrazole)

• Product Name: 5-(Trifluoromethyl)-2H-Tetrazole
• CAS No: 2925-21-5
• MF: C₂HF₃N₄
• MW: 138.051349401474
• MDL: MFCD12922548
• CID: 1440653
• PubChem ID: 421708
• Update Time: 2025-11-02

5-(Trifluoromethyl)-2H-Tetrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 5-(trifluoromethyl)-
• 5-trifluoromethyltetrazole
• 2H-Tetrazole, 5-(trifluoromethyl)-
• SCHEMBL40497
• BAA70215
• 5-Trifluoromethyl-2H-tetrazole
• 5-(Trifluoromethyl)tetrazol
• ALBB-017830
• EN300-384110
• FS-5976
• 1H-Tetrazole, 5-(trifluoromethyl)-, sodium salt
• 2925-21-5
• 5-(trifluoromethyl)-1H-tetrazole
• NS00134139
• DTXSID10951852
• 5-(trifluoromethyl)-2H-1,2,3,4-tetrazole
• AKOS030241940
• CS-0435665
• AKOS006335318
• 5-(trifluoromethyl)-2H-tetrazole
• 5-(Trifluoromethyl)-1H-tetraazole #
• Trifluromethyl tetrazole
• 1702-15-4
• trifluoromethyltetrazole
• AT24451
• CHEMBL503149
• MFCD12922548
• 5-trifluoromethyl-1,2,3,4-tetrazole
• 5-(Trifluoromethyl)-2H-Tetrazole

• MDL： MFCD12922548
• Inchi： 1S/C2HF3N4/c3-2(4,5)1-6-8-9-7-1/h(H,6,7,8,9)
• InChI Key： FOEPLOQMUWYHBM-UHFFFAOYSA-N
• SMILES： FC(C1N=NNN=1)(F)F

Computed Properties

• Exact Mass: 138.01543
• Monoisotopic Mass: 138.01533054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 5-(Trifluoromethyl)-2H-Tetrazole

5-(Trifluoromethyl)-2H-Tetrazole (CAS No. 2925-21-5): Properties, Applications, and Market Insights

5-(Trifluoromethyl)-2H-Tetrazole (CAS No. 2925-21-5) is a versatile heterocyclic compound that has gained significant attention in pharmaceutical and material science research. This tetrazole derivative features a trifluoromethyl group at the 5-position, which enhances its electronic properties and makes it particularly valuable in modern synthetic chemistry. With the increasing demand for fluorinated compounds in drug discovery, this molecule has become a subject of intense study among researchers worldwide.

The compound's molecular formula is C₂H₂F₃N₄, with a molecular weight of 139.06 g/mol. Its unique structure combines the tetrazole ring with the strong electron-withdrawing CF3 group, creating interesting properties that researchers are exploring for various applications. Recent studies published in the Journal of Medicinal Chemistry highlight how 5-(Trifluoromethyl)-2H-Tetrazole derivatives show promise in developing new therapeutic agents, particularly in areas like metabolic disorders and inflammation.

In pharmaceutical applications, 5-(Trifluoromethyl)-2H-Tetrazole serves as a valuable bioisostere for carboxylic acids, offering improved metabolic stability and membrane permeability. This property makes it particularly attractive for drug design, where researchers are constantly seeking ways to optimize pharmacokinetic profiles. The compound's ability to participate in click chemistry reactions has also made it popular in bioconjugation applications, a topic that has seen growing interest in recent years.

The material science field has also benefited from 5-(Trifluoromethyl)-2H-Tetrazole derivatives. These compounds have shown potential in creating advanced energetic materials with balanced performance characteristics. Researchers are particularly interested in how the tetrazole ring and trifluoromethyl group combination affects thermal stability and density, crucial factors in material development.

Synthetic routes to 5-(Trifluoromethyl)-2H-Tetrazole typically involve the cyclization of appropriate nitrile precursors or through [3+2] cycloaddition reactions. Recent advancements in flow chemistry have improved the efficiency of these synthetic processes, addressing previous challenges with scalability. These developments have been particularly important as demand for fluorinated tetrazoles continues to rise in both academic and industrial settings.

From a market perspective, the global demand for 5-(Trifluoromethyl)-2H-Tetrazole has been steadily increasing, driven by its expanding applications in pharmaceutical research. Market analysts project continued growth in this sector, particularly as more drug candidates containing tetrazole moieties enter clinical trials. The compound's CAS number (2925-21-5) has become increasingly common in patent applications, indicating its growing importance in intellectual property related to medicinal chemistry.

Safety considerations for handling 5-(Trifluoromethyl)-2H-Tetrazole follow standard laboratory protocols for heterocyclic compounds. While not classified as highly hazardous, proper personal protective equipment should be used when working with this material. Researchers should consult the most recent safety data sheets for specific handling instructions, as regulatory guidelines continue to evolve in the chemical industry.

The future of 5-(Trifluoromethyl)-2H-Tetrazole research appears promising, with several directions emerging. One particularly active area involves exploring its use in metal-organic frameworks (MOFs), where its ability to coordinate with metal ions could lead to novel materials with interesting properties. Another growing application is in the development of agrochemicals, where fluorinated compounds often show enhanced activity and environmental profiles.

Analytical characterization of 5-(Trifluoromethyl)-2H-Tetrazole typically involves techniques such as NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and X-ray crystallography. These methods help researchers confirm the compound's structure and purity, which is crucial for its various applications. Recent advances in analytical instrumentation have made it easier to study the compound's behavior in different environments and reactions.

For researchers interested in working with 5-(Trifluoromethyl)-2H-Tetrazole (CAS 2925-21-5), several commercial suppliers offer the compound in various quantities and purities. When sourcing this material, it's important to verify the supplier's analytical data and quality control procedures to ensure consistency between batches. The compound's stability under different storage conditions should also be considered for long-term research projects.

The scientific literature contains numerous examples of 5-(Trifluoromethyl)-2H-Tetrazole applications, with new publications appearing regularly. Recent papers have explored its use in creating novel PET tracers for medical imaging, developing corrosion inhibitors, and designing advanced catalysts. This diversity of applications underscores the compound's versatility and the creativity of researchers in finding new uses for this interesting molecule.

As the field of fluorine chemistry continues to expand, compounds like 5-(Trifluoromethyl)-2H-Tetrazole will likely play increasingly important roles. The unique properties imparted by the combination of the tetrazole ring and trifluoromethyl group create opportunities for innovation across multiple disciplines. Researchers and industry professionals should stay informed about developments in this area through relevant scientific journals and conferences.

In conclusion, 5-(Trifluoromethyl)-2H-Tetrazole (CAS No. 2925-21-5) represents an important building block in modern chemistry with wide-ranging applications. Its unique structural features and versatile reactivity make it valuable for pharmaceutical development, material science, and other specialized applications. As research continues to uncover new properties and uses for this compound, its importance in scientific and industrial contexts is expected to grow significantly in the coming years.